molecular formula C7H11ClO B8501584 3-Chloro-4,4-dimethylpent-2-enal CAS No. 29582-27-2

3-Chloro-4,4-dimethylpent-2-enal

Cat. No.: B8501584
CAS No.: 29582-27-2
M. Wt: 146.61 g/mol
InChI Key: LXWLESXAZLVXBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-4,4-dimethylpent-2-enal is a useful research compound. Its molecular formula is C7H11ClO and its molecular weight is 146.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

29582-27-2

Molecular Formula

C7H11ClO

Molecular Weight

146.61 g/mol

IUPAC Name

3-chloro-4,4-dimethylpent-2-enal

InChI

InChI=1S/C7H11ClO/c1-7(2,3)6(8)4-5-9/h4-5H,1-3H3

InChI Key

LXWLESXAZLVXBF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=CC=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorous oxychloride (18.77 mL, 200 mmol) was added dropwise to DMF (30.8 mL, 400 mmol) at 0-5° C. for 30 min. Pinacolone (10 g, 100 mmol) was added dropwise to the reaction mixture at the same temperature for 30 min. The mixture was allowed to rt and stirred for 2 h. The reaction mixture was poured into ice cold water and basified with ammonia solution. The solution was extracted with chloroform (3×200 mL) and the combined chloroform layer was washed with water, brine and dried over sodium sulfate. The solution was filtered and evaporated the solvent. The residue was chromatographed over silica gel column using hexane-EtoAc (97:3) as eluents to give the product as a pale green color oil (11.7 g, 80%).
Quantity
18.77 mL
Type
reactant
Reaction Step One
Name
Quantity
30.8 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
80%

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